Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride

• CAS RN: 105383-97-9
• Molecular Formula: C19H31ClN2O3
• Molecular Weight: 370.9 g/mol
• IUPAC Name: (1-ethylpiperidin-1-ium-4-yl) N-(2-pentoxyphenyl)carbamate;chloride
• InChI: InChI=1S/C19H30N2O3.ClH/c1-3-5-8-15-23-18-10-7-6-9-17(18)20-19(22)24-16-11-13-21(4-2)14-12-16;/h6-7,9-10,16H,3-5,8,11-15H2,1-2H3,(H,20,22);1H
• InChI Key: CPXMUJCINGRWRH-UHFFFAOYSA-N
• SMILES: CCCCCOC1=CC=CC=C1NC(=O)OC2CC[NH+](CC2)CC.[Cl-]
• synonyms: (1-ethyl-3,4,5,6-tetrahydro-2H-pyridin-4-yl) N-(2-pentoxyphenyl)carbam ate chloride

Description

Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride is a chemical compound widely used in scientific research. It is also known as A-412997 or JNJ-7777120. This compound is a selective antagonist of the histamine H4 receptor, which is involved in inflammation and immune response.

Mechanism of Action

Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride acts as a selective antagonist of the histamine H4 receptor, which is expressed on various immune cells, such as mast cells, eosinophils, and T cells. By blocking the activation of this receptor, Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride can inhibit the release of pro-inflammatory cytokines and chemokines, as well as the recruitment and activation of immune cells, leading to a reduction in inflammation and allergic reactions.
Biochemical and Physiological Effects:
Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride has been shown to have several biochemical and physiological effects in preclinical studies. It can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human immune cells. It can also reduce the recruitment and activation of eosinophils and T cells in animal models of asthma and allergic rhinitis. Moreover, Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride has been found to have a good safety profile, with no significant adverse effects observed in preclinical studies.

Advantages and Limitations for Lab Experiments

Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride has several advantages for lab experiments. It is a selective antagonist of the histamine H4 receptor, which allows for the specific targeting of this receptor and the study of its role in various diseases. It has also been shown to have good pharmacokinetic properties, such as high oral bioavailability and a long half-life, which make it suitable for in vivo studies. However, Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride has some limitations for lab experiments. It is a relatively new compound, and its full pharmacological profile and potential side effects are not yet fully understood. Moreover, it may have off-target effects on other receptors or enzymes, which could complicate the interpretation of experimental results.

Future Directions

Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride has several potential future directions for research. It could be further studied as a potential therapeutic target for various diseases, such as asthma, allergic rhinitis, and inflammatory bowel disease. It could also be used to study the role of the histamine H4 receptor in other physiological processes, such as neuroinflammation and cancer. Moreover, Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride could be modified to improve its pharmacological properties, such as its selectivity, potency, and safety, for better therapeutic efficacy.

Synthesis Methods

The synthesis of Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride involves the reaction of 1-ethylpiperidine-4-carboxylic acid with 2-(pentyloxy)aniline in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with hydrochloric acid to obtain the final product in the form of a white crystalline solid.

Scientific Research Applications

Carbamic acid, (2-(pentyloxy)phenyl)-, 1-ethyl-4-piperidinyl ester, monohydrochloride is mainly used in scientific research to study the histamine H4 receptor and its role in inflammation and immune response. It has been shown to have anti-inflammatory and anti-allergic effects in preclinical studies, making it a potential therapeutic target for various diseases, such as asthma, allergic rhinitis, and inflammatory bowel disease.